Monalazone disodium
Overview
Description
Monalazone disodium, sold under the brand names Naclobenz-Natrium, Spergisin, and Speton, is a vaginal disinfectant or antiseptic and spermicidal contraceptive . It is a sulfonylbenzoic acid derivative and is closely related structurally to halazone .
Synthesis Analysis
Monalazone disodium is a sulfonylbenzoic acid derivative and was synthesized in 1937 .Molecular Structure Analysis
The molecular formula of Monalazone disodium is C7H6ClNO4S.2Na . It has a molecular weight of 281.62 g/mol . The structure is closely related to halazone .Physical And Chemical Properties Analysis
Monalazone disodium is a solid white powder . It is stable under normal conditions . Its solubility is between 1000-2000 mg/L . The vapour pressure is 7.10e-09 mmHg .Scientific Research Applications
Anticancer Properties :
- Monastrol, a cell-permeable small molecule inhibitor related to Monalazone disodium, has been studied for its role in arresting cells in mitosis with monoastral spindles. This inhibitor has been used to probe mitotic mechanisms and has implications in cancer research, particularly in understanding mitotic processes and chromosome malorientation (Kapoor, Mayer, Coughlin, & Mitchison, 2000).
- Monalizumab, another compound related to Monalazone disodium, has been investigated for its potential in treating gynecologic malignancies. A study aimed to determine the recommended phase II dose and explore its clinical activity, pharmacokinetics, pharmacodynamics, and safety. The study found that Monalizumab was well tolerated in patients with pretreated gynecologic cancers, suggesting its potential in cancer therapy (Tinker, Hirte, Provencher, Butler, Ritter, Tu, Azim, Paralejas, Grenier, Hahn, Ramsahai, & Seymour, 2019).
Chemoinformatics and Drug Development :
- The development of Monalazone disodium derivatives for anticancer drugs is a significant area of research. A study discussed the design, synthesis, and evaluation of Monastrol derivatives, a related compound, in vitro for their cytotoxic effects. This research highlights the potential of Monalazone disodium and its derivatives in the development of new anticancer drugs (Bidram, Sirous, Khodarahmi, Hassanzadeh, Dana, Hariri, & Rostami, 2020).
- Innovations in cheminformatics, including the development of platforms like MONA, are critical in processing and managing compound libraries that include Monalazone disodium. Such platforms enable interactive, problem-driven approaches to drug discovery, enhancing the efficiency and precision in developing new therapeutics (Hilbig & Rarey, 2015).
Proteomics and Drug Mechanism Analysis :
- Proteomics research, such as SILAC (stable-isotope labelling by amino acids in cell culture), plays a significant role in understanding the mechanisms of action of drugs like Monalazone disodium. This technique helps in characterizing the interaction of drugs with proteins, uncovering signaling pathways and the kinetics of proteomes (Mann, 2006).
properties
IUPAC Name |
disodium;4-chloroazanidylsulfonylbenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClNO4S.2Na/c8-9-14(12,13)6-3-1-5(2-4-6)7(10)11;;/h1-4H,(H,10,11);;/q-1;2*+1/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LOLALWVGAJVUIE-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)[O-])S(=O)(=O)[N-]Cl.[Na+].[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClNNa2O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60210441 |
Source
|
| Record name | Monalazone disodium | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60210441 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
279.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Monalazone disodium | |
CAS RN |
61477-95-0 |
Source
|
| Record name | Monalazone disodium [INN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0061477950 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Monalazone disodium | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60210441 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Monalazone disodium | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.057.082 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | MONALAZONE DISODIUM | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/267GPF992J | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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